Journal Name:Journal of Oral Science
Journal ISSN:1343-4934
IF:1.63
Journal Website:http://jos.dent.nihon-u.ac.jp/
Year of Origin:0
Publisher:Nihon University
Number of Articles Per Year:86
Publishing Cycle:
OA or Not:Yes
Journal of Oral Science ( IF 1.63 ) Pub Date: 2022-12-21 , DOI:
Indian Journal of Fibre & Textile Research
The aim of the present study is to standardize a protocol for optimization of pre-treatment, mordanting and dyeing of cotton khadi fabric with waste marigold flower petals. The effects of different single and combined double mordanting on dye-ability and colour fastness properties have been studied after optimization of aqueous extraction of marigold flower as natural dye. Mordants used are potash alum, aluminium sulphate, stannous chloride as metallic salt mordant and harda (myrabolan) from natural source as mordant assistant. After finalizing the mordants, dyeing process variables are standardized for dyeing cotton khadi fabric with waste marigold flower extract as selective natural dye applied on 3% H2O2 (30%) bleached cotton khadi fabric. Dyeing process variables studied are dyeing time, temperature, MLR, pH, mordant concentration, dye concentration and salt concentration for dyeing with prefixed mordant. Colour fastness to washing, rubbing, light and perspiration against use of different mordants and also against different dyeing process variables are also investigated. The results indicate that, this particular natural dye renders better appreciation of colour yield by pre mordanting with 15% aluminium sulphate and harda (50:50) as compared to other single mordants (potash alum and stannous chloride) and double mordants used. Use of double mordant in 15 % application level, shows maximum K/S value with overall good colour fastness than others.
Journal of Oral Science ( IF 1.63 ) Pub Date: 2022-12-21 , DOI:
Indian Journal of Fibre & Textile Research
In the present study, kenaf bast fibre surfaces have been modified using different chemicals with varying concentration. The effects of these chemical treatments on moisture content, water absorption, fibre diameter and bundle strength are investigated. The benefit of chemical treatments in the removal of impurities from the fibre surfaces has been established by scanning electron microscopy. It is found that the fibres treated with sodium hydroxide and acetic acid show major effect on fibre diameter. Compared to untreated kenaf fibre, strong alkali (NaOH) treatment show maximum water absorption (78.76%) and moisture content (8.15%). In fibre bundle tensile strength, sodium hydroxide and sodium carbonate treated fibres show more than 80% improvement in the tensile strength of fibre. Kenaf fibre treated with 10% Na2CO3 show highest tensile strength of 410 MPa.
Journal of Oral Science ( IF 1.63 ) Pub Date: 2022-09-05 , DOI:
Indian Journal of Fibre & Textile Research
Moisture management properties of six samples of bi-layer fabrics have been determined after optimised finish and their statistical analysis is done. It is found that the finished fabrics show better properties than those of unfinished fabrics. The bi-layer fabric structure along with the application of optimized moisture management finish makes the fabric more suitable for sportswear, exhibiting excellent moisture management properties in terms of wetting radius, absorption rate, wetting time and spreading speed of sweat. The results indicate that, the inner and outer microdenier polyester fabrics show better moisture management property, offering high levels of comfort, and hence are preferred during summer for active and sportswear due to the appreciable wetting radius, as well as good absorption rate, wetting time and well spreading speed of sweat.
Journal of Oral Science ( IF 1.63 ) Pub Date: 2022-09-05 , DOI:
Indian Journal of Fibre & Textile Research
The aim of this study is to prepare composite from commercial valueless cotton linter cellulose (CLC) of textile mills and garment industries, and urea formaldehyde (UF) resin. The alkali-treated cellulose (ATC), bleached cellulose (BLC) and microcrystalline cellulose (MCC) have been prepared from CLC. A novel fabrication method of CLC, ATC, BLC and MCC reinforced with urea formaldehyde resin has been developed. These composites are subsequently subjected to evaluation of their mechanical (tensile, flexural, hardness) and thermal (TGA, DTA, DTG) properties. The MCC-UF composites show the highest tensile strength (TS), flexural strength (FS) and Vickers micro hardness number (VHN) having the corresponding values 48.09 MPa, 34.05 MPa and 521.33 VHN respectively. The lowest mechanical values are found for CLC-UF composites (TS 32.96 MPa, FS 21.28 MPa and VHN 201.00). It is also revealed that the mechanical properties of the composites increase with the increase in fibre loading up to 5% and beyond this loading, these values are decreased. The morphological changes in flexural fractured surface are clearly observed by scanning electron microscopy measurement. The thermal stability of the composites is influenced by the filler content. The thermal stability of MCC-UF composite is found slightly higher than those of other composites.
Journal of Oral Science ( IF 1.63 ) Pub Date: 2021-12-24 , DOI:
Indian Journal of Fibre & Textile Research
The influence of loop length, stitches per inch, and sewing needle type on needle cut index in 100% cotton single jersey fabric has been studied considering factorial design. Further optimization of factors using Design Expert Tool has been done followed by ranking the optimized solution through TOPSIS method along with the confirmatory test. The results show that sewing needle type has the highest contribution with 29.83% followed by the 23.08% for stitches per inch and 11.95% in the case of loop length as far as needle cut index in the course direction is concerned. In the wale direction, sewing needle type has the highest contribution with 50.45% followed by the 13.30% for loop length and 10.77% for stitches per inch. It has also been observed that SES needle type is generating more needle cut as compared to SUK and SAN type needles. It is confirmed that the error percentage has been the lowest for highest rank solutions and subsequently the error increases with decreasing rank in terms of closeness coefficient. The present study is expected to be helpful for garment industrialists in minimising the needle cut defect among knitted garments and improve the quality of producing seam.
Journal of Oral Science ( IF 1.63 ) Pub Date: 2022-09-05 , DOI:
Indian Journal of Fibre & Textile Research
A strain sensor based nylon/spandex double rib elastic knitted fabric has been fabricated by coating graphene and adhesive. The morphology, conductivity and sensing property of treated fabric are investigated. The coated knit fabric exhibits a good conductivity of 15.65 S/m and the resulting strain sensors could detect the small strains of about 0.2% with gauge factor of 29.15. Within a strain range of 0-20%, the gauge factor is found as 28.64. It also shows excellent performance in terms of sensitivity, stability and durability over 5000 wash cycles, and could monitor small external deformations with a response time of 0.24s. Moreover, it has good washability.
Journal of Oral Science ( IF 1.63 ) Pub Date: 2022-09-05 , DOI:
Indian Journal of Fibre & Textile Research
In this study, seven different samples have been knitted in jersey and piquet structures using various antibacterial yarns. Cotton, polyamide, lyocell, polyester, acrylic, viscose and their blends have been used to prepare samples. Samples are tested for thermal conductivity, air permeability, water vapour permeability, coefficient of friction, abrasion resistance and recovery after compression. Acquired data are evaluated to determine the most appropriate type of yarn to be used for the diabetic socks. Test results show that antibacterial 100% polyester yarn is the optimum yarn for a diabetic sock among all the investigated yarns. This yarn has high air and water vapour permeability. It shows low coefficient of friction, high abrasion resistance, and high recovery rate after compression.
Journal of Oral Science ( IF 1.63 ) Pub Date: 2022-06-30 , DOI:
Indian Journal of Fibre & Textile Research
This paper reports a comprehensive evaluation of electrical conductivity characteristics of woven fabrics. Stainless steel weft yarn and polyester warp yarn have been selected to fabricate plain and twill woven fabrics with two different densities. In order to improve electrical conductivity characteristics of woven fabrics, the fabrics are treated with reduced graphene oxide. Electrical conductivity of samples is analyzed in accordance with fabric structure. Furthermore, the effect of reduced graphene oxide treatment on electrical conductivity of samples has also been investigated. The structural identification of samples is evaluated with Fourier transform infrared spectroscopy. The results indicate that the electrical conductivity of fabrics improves with increase in density, and weave structure also affects the electrical conductivity. After the reduced graphene oxide treatment, the electrical conductivity of samples improves. The optimum conductivity of 442.28 S/m, for high density plain weave fabric dipped in reduced graphene oxide, was recorded.
Journal of Oral Science ( IF 1.63 ) Pub Date: 2021-12-24 , DOI:
Indian Journal of Fibre & Textile Research
The dynamic elastic modulus of three cultivated varieties of G. hirsutum Linn, namely Samaru 26J Nigeria, Samaru 26J Glasgow and an unspecified American upland has been studied at different stages of fibre maturity using visco-elastomer. The dynamic modulus is found to be strongly dependent on both the maturity and the optical orientation angle. To eliminate the effect of convolutions on both the dynamic modulus and the helix angle, fibres are treated in liquid ammonia to get Cellulose III lattice structure and revert back to Cellulose I lattice structure using distilled water. Both the X- ray diffractograms and the scanning electron micrographs also confirm this finding. Maturity ratio is shown to have a very strong effect on the dynamic elastic modulus and not the age of the fibre. Fibres of similar maturity ratio show similar dynamic modulus, irrespective of the environmental conditions. Cellulose III and Cellulose I regenerated fibres have about the same dynamic modulus values. This shows that treatment does produce profound changes in the gross structure and calls for a fresh look at the swelling mechanism in both structures, a possible disruption of the H- bonding systems of cellulose by both treatments.
Journal of Oral Science ( IF 1.63 ) Pub Date: 2022-06-30 , DOI:
Indian Journal of Fibre & Textile Research
Tender coconut husk, a waste after consuming the coconut water, has been explored as a dye for the colouration of cotton fabric. It is abundant in polyphenolic compounds which are the main coloring agent. The aqueous extraction method is used for obtaining the dye. Different mordanting techniques, such as pre-mordanting, simultaneous mordanting and post mordanting, are used to dye cotton fabric. Tannic acid and alum are used as primary mordants, and ferrous sulphate and copper sulphate are used as secondary mordants. A range of shades is obtained by varying mordants and different mordanting methods. Overall fastness properties of these shades are found good. Dyed fabrics are also found to have an excellent UV protection property.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
医学4区 | DENTISTRY, ORAL SURGERY & MEDICINE 牙科与口腔外科4区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
2.20 | 44 | Science Citation Index Expanded | Not |
Submission Guidelines
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